Cas no 55832-24-1 (6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside)

• Product Name: 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside
• CAS No: 55832-24-1
• MF: C₁₂H₂₀Cl₂O₉
• MW: 379.187803268433
• CID: 5234880
• Update Time: 2025-07-23

6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• α-D-Galactopyranoside, 6-chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-
• 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside

• Inchi： 1S/C12H20Cl2O9/c13-1-4-7(17)10(20)12(3-16,22-4)23-11-9(19)8(18)6(14)5(2-15)21-11/h4-11,15-20H,1-3H2
• InChI Key： CBVOUKZSNIOEJW-UHFFFAOYSA-N
• SMILES： C(O)C1OC(OC2(OC(CCl)C(O)C2O)CO)C(O)C(O)C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside

Introduction to 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside (CAS No. 55832-24-1)

6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside, also known by its CAS number 55832-24-1, is a complex carbohydrate derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is a disaccharide composed of two modified monosaccharides: a 6-chloro-6-deoxy-β-D-fructofuranose and a 4-chloro-4-deoxy-α-D-galactopyranose. The introduction of chlorine atoms at specific positions in the sugar molecules imparts unique chemical and biological properties, making it a subject of extensive research.

The synthesis of 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside involves several steps, including the protection and deprotection of hydroxyl groups, selective chlorination, and glycosylation reactions. Recent advancements in carbohydrate chemistry have enabled the development of more efficient and scalable methods for the synthesis of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot procedure that significantly reduced the number of reaction steps and improved the overall yield and purity of the final product.

In terms of its physical and chemical properties, 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside is a white crystalline solid with a molecular weight of approximately 507.98 g/mol. It is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). The presence of chlorine atoms in the structure confers enhanced stability to the compound under various conditions, making it suitable for use in formulations that require long-term stability.

The biological activity of 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation. A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory effects, 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside has also shown promise as an antiviral agent. Studies have indicated that this compound can interfere with the replication cycle of several viruses, including influenza A virus and herpes simplex virus (HSV). A recent paper published in the Virology Journal highlighted the ability of 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside to reduce viral load and improve survival rates in animal models infected with these viruses.

In addition to its therapeutic potential, 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside has found applications in materials science. The unique structural features of this compound make it an excellent candidate for the development of functional materials with tunable properties. For example, researchers at the University of California, Berkeley, have used this compound as a building block for the synthesis of hydrogels with controlled mechanical properties and biocompatibility. These hydrogels have potential applications in tissue engineering and drug delivery systems.

The safety profile of 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside has been evaluated through various toxicological studies. Results from these studies indicate that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 6-Chloro-6-deoxy-β-D-fructofuranosyl 4-chloro-4-deoxy-α-D-galactopyranoside (CAS No. 55832-24-1) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure endows it with valuable biological activities and material properties, making it an exciting subject for ongoing research and development. As more studies are conducted, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.